![molecular formula C21H20ClNO5S2 B2688730 2-(4-chlorophenoxy)-N-(2-((4-methoxyphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)acetamide CAS No. 946242-26-8](/img/structure/B2688730.png)
2-(4-chlorophenoxy)-N-(2-((4-methoxyphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)acetamide
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Description
2-(4-chlorophenoxy)-N-(2-((4-methoxyphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C21H20ClNO5S2 and its molecular weight is 465.96. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activities
Research into the synthesis of thiazoles and their derivatives, including compounds related to "2-(4-chlorophenoxy)-N-(2-((4-methoxyphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)acetamide," has shown antimicrobial potential. These derivatives were tested for in vitro antimicrobial activity against bacterial and fungal strains, demonstrating the compound's utility in developing new antimicrobial agents (Wardkhan et al., 2008).
Antibacterial and Anti-enzymatic Potential
A study on the synthesis and pharmacological evaluation of 1,3,4-oxadiazole and acetamide derivatives of ethyl nipecotate, including structures related to the compound , highlighted their antibacterial and anti-enzymatic potential. These findings support the compound's relevance in the development of new antibacterial agents with multifunctional moieties (Nafeesa et al., 2017).
Environmental Degradation Studies
Investigations into the degradation of chloroacetamide herbicides in environmental settings provide insights into the breakdown and persistence of related compounds, including "this compound." Such studies are crucial for understanding the environmental impact and behavior of these chemicals (Graham et al., 1999).
Synthesis and Characterization
Research on the synthesis and characterization of phenoxy amide derivatives, including the synthesis of new derivatives of N-substituted-4-(p-chlorophenoxy)acetamide, is relevant for understanding the chemical behavior and potential applications of "this compound" in various scientific fields (Wang et al., 2011).
Effects on Learning and Memory
A specific study explored the synthesis of a compound structurally similar to "this compound" and its effects on learning and memory in mice. This research indicates potential neurological implications and benefits of related compounds (Jiang Jing-ai, 2006).
properties
IUPAC Name |
2-(4-chlorophenoxy)-N-[2-(4-methoxyphenyl)sulfonyl-2-thiophen-2-ylethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20ClNO5S2/c1-27-16-8-10-18(11-9-16)30(25,26)20(19-3-2-12-29-19)13-23-21(24)14-28-17-6-4-15(22)5-7-17/h2-12,20H,13-14H2,1H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUSWPMXYGWCDNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)C(CNC(=O)COC2=CC=C(C=C2)Cl)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20ClNO5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.